Cas no 1601190-37-7 (1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one)

• Product Name: 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one
• CAS No: 1601190-37-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5796028
• PubChem ID: 83619283
• Update Time: 2025-09-20

1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one
• 1601190-37-7
• EN300-702438
• 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one

• Inchi： 1S/C11H20N2O/c12-5-3-10-4-6-13(8-10)11(14)7-9-1-2-9/h9-10H,1-8,12H2
• InChI Key： XMNCTYHLSXVRAH-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCC(CCN)C1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one

Comprehensive Overview of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one (CAS No. 1601190-37-7)

1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one (CAS No. 1601190-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrrolidine ring, an aminoethyl side chain, and a cyclopropyl group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating neurological and metabolic disorders.

The structural complexity of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one allows it to interact with various biological targets. Its pyrrolidine moiety is commonly found in bioactive molecules, enhancing binding affinity and selectivity. Meanwhile, the cyclopropyl group contributes to metabolic stability, a critical factor in drug design. These attributes align with current trends in precision medicine and small-molecule therapeutics, areas where researchers frequently search for novel scaffolds to address unmet medical needs.

In synthetic chemistry, CAS No. 1601190-37-7 serves as a valuable building block for constructing more complex architectures. Its aminoethyl functionality enables facile derivatization, supporting the growing demand for structure-activity relationship (SAR) studies. This compound’s relevance extends to cheminformatics and AI-driven drug discovery, where datasets of such intermediates are used to train predictive models for molecular property optimization—a frequently searched topic in computational chemistry circles.

From a commercial perspective, suppliers of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one highlight its high purity (>98%) and compatibility with peptide coupling reactions. These features cater to the needs of contract research organizations (CROs) and academic labs focusing on high-throughput screening (HTS). The compound’s stability under ambient conditions also makes it suitable for global shipping, addressing logistical concerns raised in recent life science supply chain discussions.

Environmental and safety profiles of CAS No. 1601190-37-7 comply with standard laboratory handling protocols. While not classified as hazardous, proper storage in anhydrous conditions is recommended to preserve its reactivity—a practical consideration often queried by synthetic chemists. This aligns with the broader industry shift toward green chemistry principles, another trending search term among sustainability-conscious researchers.

Analytical characterization of this compound typically involves LC-MS and NMR spectroscopy, techniques frequently discussed in method development forums. The presence of both aliphatic and cyclic components creates distinctive spectral signatures, useful for quality control in GMP-compliant manufacturing—a key concern for pharmaceutical developers.

Future research directions for 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-cyclopropylethan-1-one may explore its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connection to next-generation therapeutics positions the compound at the forefront of biomedical innovation, answering frequent queries about emerging drug modalities in scientific literature.